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Topic: LanthaScreen™ Eu Kinase Binding Assay for In Vitro Kinase Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction:

In vitro kinase assays are fundamental tools for studying the activity of kinases, enzymes that

are crucial in cellular signal transduction.[1] These assays allow for the detailed

characterization of kinase activity, the screening of potential inhibitors, and the determination of

key kinetic parameters in a controlled, cell-free environment.[1] Kinases are significant targets

for drug discovery, particularly in the fields of oncology and immunology.[1] The

LanthaScreen™ Eu Kinase Binding Assay is a fluorescence-based method that measures the

binding of a kinase inhibitor to the ATP-binding site of a kinase. This assay is a powerful tool for

identifying and characterizing kinase inhibitors.

Data Presentation
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Kinase Target Inhibitor Reported IC₅₀ (nM) Assay Conditions

ALK Ceritinib 0.15
5 nM ALK, 10 µM

peptide, 100 µM ATP

ALK Ceritinib 0.036
1.25 nM ALK, 10 µM

peptide, 100 µM ATP

RET Selpercatinib 0.11
2.5 nM RET, 1 µM

peptide, 100 µM ATP

Data is representative and compiled from various sources for illustrative purposes.[2]

Experimental Protocols
1. Principle of the LanthaScreen™ Eu Kinase Binding Assay

The LanthaScreen™ assay is a time-resolved fluorescence resonance energy transfer (TR-

FRET) assay. It utilizes a europium (Eu)-labeled anti-tag antibody that binds to the kinase of

interest and a fluorescently labeled ATP-competitive kinase inhibitor (tracer). When the tracer is

bound to the kinase, the Eu-labeled antibody and the tracer are in close proximity, allowing for

FRET to occur upon excitation of the europium. A test compound that is a kinase inhibitor will

compete with the tracer for binding to the kinase, leading to a decrease in the FRET signal.

2. Materials and Reagents

Purified Kinase (e.g., His-tagged ALK, GST-tagged RET)

Eu-labeled Anti-Tag Antibody (e.g., Eu-anti-His, Eu-anti-GST)

LanthaScreen™ Kinase Tracer (specific for the kinase of interest)

Test Compounds (potential kinase inhibitors)

Kinase Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

ATP (for competition assays)

384-well microplates (low volume, black)
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Plate reader capable of time-resolved fluorescence detection

3. Experimental Procedure

a. Reagent Preparation:

Kinase Solution: Dilute the purified kinase to a 2X final concentration in kinase buffer. The

optimal concentration should be determined empirically but is typically in the low nanomolar

range.

Antibody/Tracer Solution: Prepare a 2X mixture of the Eu-labeled antibody and the

LanthaScreen™ tracer in kinase buffer. The optimal concentrations of each should be

determined based on the manufacturer's guidelines.

Test Compound Dilutions: Prepare serial dilutions of the test compounds in kinase buffer at a

4X final concentration.

b. Assay Protocol:

Add 2.5 µL of the 4X test compound dilutions to the wells of a 384-well plate.

Add 2.5 µL of the 2X kinase solution to each well.

Mix the plate gently and incubate for a pre-determined time (e.g., 60 minutes) at room

temperature to allow for compound binding to the kinase.

Add 5 µL of the 2X antibody/tracer solution to each well to initiate the detection reaction. The

final volume in each well is 10 µL.

Incubate the plate for 60 minutes at room temperature, protected from light.

Read the plate on a TR-FRET-capable plate reader, measuring the emission at two

wavelengths (e.g., 665 nm for the tracer and 615 nm for the europium).

c. Data Analysis:

Calculate the emission ratio (665 nm / 615 nm) for each well.
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Plot the emission ratio against the logarithm of the test compound concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value for each

compound.
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LanthaScreen™ Assay Workflow
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Caption: Workflow of the LanthaScreen™ Eu Kinase Binding Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes & Protocols: In Vitro Kinase Assay].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584676/docs#application-notes-protocols-in-vitro-
kinase-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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